molecular formula C18H23NO5 B5604925 (1R*,3S*)-7-[5-(3-hydroxy-3-methylbut-1-yn-1-yl)-2-furoyl]-7-azaspiro[3.5]nonane-1,3-diol

(1R*,3S*)-7-[5-(3-hydroxy-3-methylbut-1-yn-1-yl)-2-furoyl]-7-azaspiro[3.5]nonane-1,3-diol

Cat. No. B5604925
M. Wt: 333.4 g/mol
InChI Key: CDBIWJBDTYEQQO-GASCZTMLSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

Synthesis of spirocyclic compounds typically involves key strategies such as aldol reactions, intramolecular hetero-Michael additions, and cyclization reactions to construct the complex spiro framework. For instance, the synthesis of related spirocyclic compounds has been accomplished through catalytic hydrogenation and double intramolecular hetero-Michael addition, illustrating the complexity and precision required in these chemical syntheses (Sukhorukov et al., 2008), (Aiguadé et al., 2001).

Molecular Structure Analysis

The structural analysis of spirocyclic compounds reveals non-planar rings with chair conformations, interconnected by hydrogen bonding to form one-dimensional chain structures. These features are crucial for understanding the compound's reactivity and interaction with biological targets. X-ray diffraction is often used to elucidate these structures, providing detailed insights into the arrangement of atoms within the molecule (Lin Yuan et al., 2017).

Chemical Reactions and Properties

Spirocyclic compounds participate in various chemical reactions, including aminomethylation and aldol reactions, to yield complex heterocyclic frameworks. These reactions are pivotal for modifying the compound's chemical properties and enhancing its biological activity. The versatility in reaction pathways allows for the synthesis of derivatives with potential pharmacological applications (A. Khrustaleva et al., 2018).

properties

IUPAC Name

[(1S,3R)-1,3-dihydroxy-7-azaspiro[3.5]nonan-7-yl]-[5-(3-hydroxy-3-methylbut-1-ynyl)furan-2-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H23NO5/c1-17(2,23)6-5-12-3-4-13(24-12)16(22)19-9-7-18(8-10-19)14(20)11-15(18)21/h3-4,14-15,20-21,23H,7-11H2,1-2H3/t14-,15+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CDBIWJBDTYEQQO-GASCZTMLSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C#CC1=CC=C(O1)C(=O)N2CCC3(CC2)C(CC3O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)(C#CC1=CC=C(O1)C(=O)N2CCC3(CC2)[C@@H](C[C@@H]3O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H23NO5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

333.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.